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Compound of Interest

Compound Name: Zn(ll) Mesoporphyrin IX

Cat. No.: B15544951

Unveiling the Core: A Technical Guide to Zn(ll)
Mesoporphyrin IX

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the molecular structure
and physicochemical properties of Zinc (II) Mesoporphyrin IX (ZnMP). This document is
intended to serve as a critical resource for researchers, scientists, and professionals in drug
development, offering detailed data, experimental protocols, and visualizations of relevant
biological pathways and experimental workflows.

Molecular Structure and Identification

Zn(ll) Mesoporphyrin IX is a synthetic metalloporphyrin, a derivative of Mesoporphyrin 1X
where a zinc ion (Zn2*) is chelated within the porphyrin macrocycle. The core structure consists
of a porphine ring with four pyrrole subunits linked by methine bridges. The peripheral positions
of the pyrrole rings are substituted with four methyl, two ethyl, and two propionic acid groups.

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Reference
Chemical Formula C34H36N40aZn [L1121[31[4]
Molecular Weight 630.07 g/mol [1112][31[4]
CAS Number 14354-67-7 [21[31[4]
Synonyms Zinc mesoporphyrin, ZnMP [11[3]

Purity Typically 295% [31[4]

Physicochemical Properties

The physicochemical properties of ZnMP are crucial for its application in various research and
development fields, including its use as a photosensitizer and a biological probe.

Table 2: Physicochemical Characteristics

Property Description Reference

Appearance Crystalline solid [5]

Soluble in organic solvents
Solubility such as dimethyl sulfoxide [6]
(DMSO0).

Store at room temperature,
protected from light. For long-

Storage Conditions term storage (months to [2][3]
years), -20°C is

recommended.

Spectroscopic Properties

The extended 1t-conjugated system of the porphyrin ring in ZnMP gives rise to characteristic
absorption and emission spectra, which are fundamental for its detection and quantification.

Table 3: Spectroscopic Data
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Parameter Wavelength (nm) Notes Reference
The most intense
UV-Vis Absorption absorption band,

~408 nm
(Soret Band)

[7](8]

characteristic of

porphyrins.

UV-Vis Absorption (Q-  ~534 nm and ~572

Bands) nm

Weaker absorption
bands in the visible

[7](8]

region.

~580 nm and ~635

nm

Fluorescence

Emission

Emission peaks
observed upon
[9]

excitation at the Soret
band.

Electrochemical Properties

The redox behavior of ZnMP can be investigated using techniques like cyclic voltammetry,

providing insights into its electron transfer capabilities. Porphyrins can undergo redox

processes through the delocalized Tt-electron system.[10]

Biological Activity and Signaling Pathways

ZnMP is a well-known inhibitor of heme oxygenase (HO), a critical enzyme in heme catabolism.

It also interacts with other biological targets, such as the mitochondrial transporter ABCB10.

Heme Oxygenase Inhibition

ZnMP competitively inhibits heme oxygenase, blocking the degradation of heme into biliverdin,

iron, and carbon monoxide.[11][12] This inhibition has significant implications in various

pathological conditions where HO activity is dysregulated.
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Inhibition of Heme Oxygenase by Zn(ll) Mesoporphyrin IX.

ABCB10 Transporter Activation

Recent studies have shown that ZnMP can specifically activate the mitochondrial ATP-binding
cassette (ABC) transporter ABCB10.[1][2][13][14] This transporter is involved in heme
biosynthesis, and its activation by ZnMP suggests a potential role in modulating this pathway.

Zn(ll) Mesoporphyrin IX Binds to ~ ABCBI0 Transporter Leads to Increased Influences | ] of
(Mitochondrial Inner Membrane) ATPase Activity Heme Biosynthesis

Click to download full resolution via product page

N

Activation of the ABCB10 Transporter by Zn(ll) Mesoporphyrin IX.

Experimental Protocols

Detailed and standardized experimental protocols are essential for obtaining reproducible and
reliable data. The following sections outline the methodologies for key experiments used in the

characterization of ZnMP.

Synthesis and Purification of Zn(ll) Mesoporphyrin IX

A general method for the synthesis of metalloporphyrins involves the reaction of the free-base

porphyrin with a metal salt.[5]
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Start: Mesoporphyrin 1X
+ Zinc(ll) Acetate

Reaction in Solvent
(e.g., DMF/Chloroform)

Monitor Reaction Progress
(UV-Vis Spectroscopy)

Purification
(Column Chromatography)

Characterization
(NMR, Mass Spectrometry)

End Product:
Zn(1l) Mesoporphyrin IX

Click to download full resolution via product page
General workflow for the synthesis and purification of Zn(ll) Mesoporphyrin IX.

Protocol:

» Dissolution: Dissolve Mesoporphyrin IX in a suitable solvent such as dimethylformamide

(DMF).
+ Addition of Metal Salt: Add an excess of zinc(ll) acetate to the solution.

« Reflux: Heat the mixture to reflux for a specified time, typically 1-2 hours.
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e Monitoring: Monitor the completion of the reaction by observing the changes in the UV-Vis
spectrum, specifically the shift in the Soret and Q-bands.

 Purification: After the reaction is complete, cool the mixture and purify the product using
column chromatography on silica gel or alumina.

e Characterization: Confirm the identity and purity of the synthesized ZnMP using *H NMR and
mass spectrometry.[5]

UV-Vis Spectroscopy

UV-Vis spectroscopy is a fundamental technique for characterizing porphyrins due to their
strong absorption in the visible region.[7][8]

Protocol:

o Sample Preparation: Prepare a dilute solution of ZnMP in a suitable spectroscopic grade
solvent (e.g., dichloromethane or DMSO). The concentration should be adjusted to have an
absorbance of around 1 at the Soret band maximum.

e Instrument Setup: Use a dual-beam UV-Vis spectrophotometer. Record a baseline with the
solvent-filled cuvette.

o Measurement: Record the absorption spectrum of the ZnMP solution over a wavelength
range of 350-700 nm.

o Data Analysis: Identify the wavelengths of maximum absorbance (Amax) for the Soret and Q-
bands.

Fluorescence Spectroscopy

Fluorescence spectroscopy provides information about the electronic excited states of ZnMP.[9]
Protocol:

o Sample Preparation: Prepare a very dilute solution of ZnMP in a spectroscopic grade solvent
to avoid inner-filter effects.
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e Instrument Setup: Use a spectrofluorometer. Set the excitation wavelength to the Amax of
the Soret band.

o Measurement: Record the emission spectrum over a wavelength range from the excitation
wavelength to ~750 nm.

o Data Analysis: Identify the wavelengths of the emission maxima.

Cyclic Voltammetry

Cyclic voltammetry is used to study the redox properties of ZnMP.[15][16][17][18]

Protocol:

Electrolyte Solution: Prepare a solution of a supporting electrolyte (e.g., 0.1 M
tetrabutylammonium hexafluorophosphate) in an appropriate solvent (e.g., dichloromethane).

e Analyte Solution: Dissolve a small amount of ZnMP in the electrolyte solution.

o Cell Assembly: Assemble a three-electrode electrochemical cell consisting of a working
electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter
electrode (e.g., platinum wire).

o Measurement: Deaerate the solution with an inert gas (e.g., argon) for at least 15 minutes.
Record the cyclic voltammogram by scanning the potential over a suitable range.

o Data Analysis: Determine the oxidation and reduction potentials of ZnMP from the resulting
voltammogram.

Applications in Research and Development

ZnMP's unique properties make it a valuable tool in several areas of research, particularly in
photodynamic therapy (PDT) and as a biological probe.

Photodynamic Therapy

As a photosensitizer, ZnMP can be excited by light to produce reactive oxygen species (ROS),
which can induce cell death in targeted tissues, such as tumors.[6][19][20]
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Experimental workflow for photodynamic therapy using Zn(ll) Mesoporphyrin IX.

This technical guide provides a foundational understanding of the molecular and
physicochemical properties of Zn(ll) Mesoporphyrin IX. The detailed information and protocols
presented herein are intended to facilitate further research and development utilizing this
versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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